Cas no 921214-45-1 (2(1H)-Quinolinone, 3,4-diamino-1-methyl-)

• Product Name: 2(1H)-Quinolinone, 3,4-diamino-1-methyl-
• CAS No: 921214-45-1
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 745101
• PubChem ID: 45123294
• Update Time: 2025-04-19

2(1H)-Quinolinone, 3,4-diamino-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinone, 3,4-diamino-1-methyl-
• 3,4-diamino-1-methylquinolin-2-one
• SCHEMBL3194924
• 921214-45-1
• 3,4-diamino-1-methyl-1H-quinolin-2-one
• DTXSID90669423
• 3,4-Diamino-1-methylquinolin-2(1H)-one
• QMCXAQBMBLDKQZ-UHFFFAOYSA-N

• Inchi： 1S/C10H11N3O/c1-13-7-5-3-2-4-6(7)8(11)9(12)10(13)14/h2-5H,11-12H2,1H3
• InChI Key： QMCXAQBMBLDKQZ-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C2C=CC=CC=2N1C)N)N

Computed Properties

• Exact Mass: 189.09
• Monoisotopic Mass: 189.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.4A^2
• XLogP3: 0.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones